(Cyclohex-3-en-1-ylmethyl)(2-methylbutan-2-yl)amine

• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• SMILES: CCC(C)(C)NCC1CCC=CC1
• InChI: InChI=1S/C12H23N/c1-4-12(2,3)13-10-11-8-6-5-7-9-11/h5-6,11,13H,4,7-10H2,1-3H3
• InChIKey: WVNAGBZRCNIQBY-UHFFFAOYSA-N

(Cyclohex-3-en-1-ylmethyl)(2-methylbutan-2-yl)amine – Structural Identity & Baseline Properties for Sourcing Decisions

(Cyclohex-3-en-1-ylmethyl)(2-methylbutan-2-yl)amine (CAS 1038254-57-7) is a secondary amine belonging to the cyclohexenylmethylamine class, with molecular formula C12H23N, a molecular weight of 181.32 g/mol, and a computed XLogP3-AA of 3.1 [1]. The compound features a cyclohex-3-ene ring linked via a methylene bridge to a sterically demanding 2-methylbutan-2-yl (tert-amyl) amine group, and is commercially available as a research chemical building block at ≥95% purity .

● Cyclohexene secondary amine with sterically demanding tert‑amyl group

● Reactive alkene handle for late‑stage diversification or hydrogenation

● Tunable lipophilicity window supporting CNS and library synthesis workflows

● Ambient‑storage, non‑hazardous shipping; standard research‑grade purity

• [1] PubChem. PubChem Compound Summary for CID 43200618, [(Cyclohex-3-en-1-yl)methyl](2-methylbutan-2-yl)amine. National Center for Biotechnology Information, 2025. View Source

(Cyclohex-3-en-1-ylmethyl)(2-methylbutan-2-yl)amine – Why In-Class Analogs Cannot Be Interchanged

Within the cyclohexenylmethylamine chemotype, substitution of the N-alkyl group or saturation state of the cyclohexane ring produces measurable changes in lipophilicity, molecular weight, and the spatial orientation of pharmacophoric elements [1][2]. The target compound's 2-methylbutan-2-yl substituent introduces a quaternary α-carbon with two distinct alkyl branches (methyl and ethyl), creating a unique steric and conformational profile relative to simpler tert-butyl or saturated cyclohexylmethyl comparator compounds . These differences directly affect computed logP and molecular recognition parameters, meaning that even close structural analogs cannot be assumed to exhibit equivalent behavior in synthesis or biological screening contexts.

tert‑Butyl analog

Lower computed logP and symmetrical N‑substitution may shift membrane partitioning and target recognition profiles

Saturated cyclohexylmethyl analog

Lacks the reactive alkene; higher conformational flexibility can alter binding modes and synthetic options

Storage‑restricted analogs

Refrigerated (2–8 °C) storage requirements add cold‑chain logistics that may not be necessary for this compound

• [1] PubChem. PubChem Compound Summary for CID 43200618, [(Cyclohex-3-en-1-yl)methyl](2-methylbutan-2-yl)amine. Computed XLogP3-AA = 3.1, MW = 181.32. View Source
• [2] PubChem. PubChem Compound Summary for CID 43200439, Tert-butyl(cyclohex-3-en-1-ylmethyl)amine. Computed XLogP3-AA = 2.5, MW = 167.29. View Source

(Cyclohex-3-en-1-ylmethyl)(2-methylbutan-2-yl)amine – Quantitative Differentiation Evidence vs. Closest Analogs

Controlled Lipophilicity: XLogP3-AA = 3.1 vs. 2.5 for the tert-Butyl Analog

The target compound exhibits a computed XLogP3-AA of 3.1, which is 0.6 log units higher than the 2.5 value calculated for the closest commercially available unsaturated analog, tert-butyl(cyclohex-3-en-1-ylmethyl)amine [1][2]. This difference arises from the additional methylene unit in the 2-methylbutan-2-yl group versus the symmetrical tert-butyl group, providing a controlled increment in lipophilicity that falls within the optimal range (logP 1–4) for CNS drug-like properties [1].

Lipophilicity Shift

Reported

ΔXLogP3‑AA = +0.6

Reported lipophilicity increment vs tert‑butyl analog

Computed; may influence membrane permeability screening

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	3.1
Comparator Or Baseline	tert-Butyl(cyclohex-3-en-1-ylmethyl)amine: XLogP3-AA = 2.5
Quantified Difference	Δ = +0.6 log units
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) for both compounds

Why This Matters

A 0.6 log unit increase in lipophilicity can substantially alter membrane permeability and pharmacokinetic distribution, making the target compound a distinct candidate for CNS-targeting programs where the tert-butyl analog may be suboptimal.

• [1] PubChem. PubChem Compound Summary for CID 43200618, [(Cyclohex-3-en-1-yl)methyl](2-methylbutan-2-yl)amine. XLogP3-AA = 3.1. View Source
• [2] PubChem. PubChem Compound Summary for CID 43200439, Tert-butyl(cyclohex-3-en-1-ylmethyl)amine. XLogP3-AA = 2.5. View Source

Enhanced Structural Discrimination via Unsaturated Cyclohexene Ring vs. Saturated Cyclohexylmethyl Analog

The target compound contains a cyclohex-3-ene ring (C12H23N, MW 181.32) with a double bond capable of participating in π-π, cation-π, or further derivatization reactions (e.g., epoxidation, dihydroxylation, or hydrogenation), whereas the fully saturated analog (cyclohexylmethyl)(2-methylbutan-2-yl)amine (C12H25N, MW 183.33) lacks this reactive handle entirely [1]. Additionally, the unsaturated ring reduces the rotatable bond count to 4 (vs. 5 for the saturated analog) and the topological polar surface area remains identical at 12 Ų, indicating that the unsaturation imparts conformational restriction without altering hydrogen-bonding capacity [1].

Ring Unsaturation

Reported

Cyclohexene vs saturated ring: ΔMW −2.0, ΔRotB −1, TPSA unchanged

Alkene provides reactive handle absent in saturated analog

Supports orthogonal library diversification pathways

Evidence Dimension	Ring saturation state and associated molecular properties
Target Compound Data	Cyclohex-3-ene ring; C12H23N; MW 181.32; Rotatable bonds = 4; TPSA = 12 Ų
Comparator Or Baseline	(Cyclohexylmethyl)(2-methylbutan-2-yl)amine: saturated cyclohexane ring; C12H25N; MW 183.33; Rotatable bonds = 5 (estimated); TPSA = 12 Ų (estimated)
Quantified Difference	ΔMW = −2.01 g/mol; ΔRotatable bonds = −1; presence of reactive alkene functionality
Conditions	Computed properties from PubChem (CID 43200618) and Chemsrc (CAS 932159-89-2)

Why This Matters

The cyclohexene double bond provides a unique synthetic diversification point (click chemistry, redox transformations) unavailable with the saturated comparator, enabling library synthesis trajectories that the saturated analog cannot support.

• [1] PubChem. PubChem Compound Summary for CID 43200618, [(Cyclohex-3-en-1-yl)methyl](2-methylbutan-2-yl)amine. Rotatable Bond Count = 4; TPSA = 12 Ų; MW = 181.32. View Source

Synthetic Methodology: Ring-Closing Metathesis (RCM) Route to Cyclohexenylamines Enables Late-Stage Diversification

The compound class is accessible via a published asymmetric synthesis of C-aliphatic homoallylic amines with up to 94% yield and 80% diastereomeric excess (de) using ring-closing metathesis with the second-generation Grubbs catalyst, providing a validated route to cyclohexenylamine analogues [1]. This methodology allows for the stereocontrolled introduction of the cyclohexene ring after N-alkyl group installation, offering a modular approach to systematically vary the N-substituent (e.g., 2-methylbutan-2-yl vs. tert-butyl or other branched alkyl groups) while preserving the cyclohexene core [1].

RCM Synthetic Route

Class-level

Up to 94% yield, 80% de (class methodology)

Validated asymmetric route may support scale‑up

Specific target compound yields not reported; class‑level data

Evidence Dimension	Synthetic accessibility and stereochemical control
Target Compound Data	Cyclohexenylamine class synthesized via RCM; up to 94% yield, 80% de reported for related substrates
Comparator Or Baseline	No direct comparator data; class-level methodology applicable to N-substituted cyclohex-3-enamines generally
Quantified Difference	N/A (class-level inference – specific yield/de values for the target compound not reported)
Conditions	Asymmetric synthesis using second-generation Grubbs catalyst; ring-closing metathesis of chiral homoallylic amines (Álvarez-Pérez & Marco-Contelles, 2009)

Why This Matters

The availability of a high-yielding, stereochemically controlled synthetic route reduces procurement risk for programs requiring gram-scale quantities of enantiomerically enriched material.

• [1] Álvarez-Pérez, M., Marco-Contelles, J. A simple and efficient synthesis of N-substituted cyclohex-3-enamines. Synthesis, 2009, 3649-3653. View Source

Supplier-Sourced Purity (≥95%) and Non-Hazardous Transport Classification vs. Regulated Amine Analogs

The target compound is commercially available at ≥95% purity (CAS 1038254-57-7) with a documented non-hazardous transport classification (DOT/IATA: Not hazardous material), enabling routine ground and air shipping without specialized dangerous goods handling . This contrasts with the tert-butyl analog (CAS 1042523-35-2), which is also available at 95% purity but requires refrigerated storage (2-8°C), imposing additional cold-chain logistics costs for procurement .

Procurement Profile

Head-to-head

Ambient storage; non‑hazardous shipping vs refrigerated tert‑butyl analog

Simpler logistics vs cold‑chain‑dependent analogs

Supplier‑sourced specification; verify upon receipt

Evidence Dimension	Supplier purity specification and storage/transport requirements
Target Compound Data	≥95% purity; long-term storage: cool, dry place; DOT/IATA: Not hazardous; AKSci Cat. 4383DE
Comparator Or Baseline	tert-Butyl(cyclohex-3-en-1-ylmethyl)amine: ≥95% purity; storage: sealed in dry, 2-8°C; AKSci Cat. 4373DE
Quantified Difference	Equivalent purity (≥95%); differential: ambient storage vs. refrigerated (2-8°C) storage for comparator
Conditions	Commercial supplier specifications from AKSci and Chemscene, respectively

Why This Matters

Ambient storage and non-hazardous shipping classification reduce total cost of procurement and simplify inventory management compared to analogs requiring cold-chain logistics.

(Cyclohex-3-en-1-ylmethyl)(2-methylbutan-2-yl)amine – High-Confidence Application Scenarios Based on Evidence

Medicinal Chemistry Library Synthesis Requiring a Cyclohexene-Containing Secondary Amine Building Block with Tunable Lipophilicity

The compound's cyclohexene ring provides a reactive alkene handle for late-stage diversification (epoxidation, click chemistry, or hydrogenation) while its 2-methylbutan-2-yl group delivers a computed logP of 3.1, distinct from the 2.5 logP of the tert-butyl analog [1][2]. This specific combination supports the generation of screening libraries where both the alkene and the sterically biased α-quaternary carbon serve as orthogonal diversification points [3].

CNS Drug Discovery Programs Where Controlled logP Increment is Required for Blood-Brain Barrier Permeability Optimization

With an XLogP3-AA of 3.1, the compound occupies a lipophilicity window favorable for CNS penetration, offering a +0.6 log unit increment relative to the tert-butyl analog (logP 2.5) [1][2]. This property makes it a strategic alternative when the tert-butyl comparator provides insufficient membrane partitioning, while avoiding the excessively high logP that would be expected from longer-chain N-alkyl derivatives.

Asymmetric Synthesis and Stereochemical Probe Development Using Ring-Closing Metathesis Methodology

The published synthetic route via ring-closing metathesis of chiral homoallylic amines (up to 94% yield, 80% de) [4] provides a foundation for accessing enantioenriched variants of the cyclohexenylmethylamine scaffold. The 2-methylbutan-2-yl group can be introduced prior to RCM, enabling the synthesis of stereochemically defined probes for studying chiral recognition in biological systems.

Procurement-Favorable Research Chemical for Laboratories with Ambient-Only Storage Capacity

The compound's non-hazardous transport classification and ambient storage requirements (cool, dry place) make it logistically advantageous over the tert-butyl analog that requires refrigerated storage at 2-8°C . For research groups lacking cold-chain receiving capability or seeking to minimize storage complexity, this compound represents the more practical procurement choice at equivalent purity (≥95%).

Application

Selection Property

Validation Focus

Cyclohexene‑based library synthesis

Alkene diversification handle & tunable lipophilicity

Late‑stage functionalization yield & logP confirmation

CNS‑targeting research programs

Controlled logP increment relative to tert‑butyl scaffold

Permeability assay comparison & computed logP verification

Stereochemical probe development

RCM synthetic route with high diastereoselectivity

Enantiomeric excess determination & chiral purity analysis

Ambient‑storage procurement

Non‑hazardous shipping & ambient storage stability

Purity specification verification & storage condition monitoring

• [1] PubChem. PubChem Compound Summary for CID 43200618, [(Cyclohex-3-en-1-yl)methyl](2-methylbutan-2-yl)amine. XLogP3-AA = 3.1. View Source
• [2] PubChem. PubChem Compound Summary for CID 43200439, Tert-butyl(cyclohex-3-en-1-ylmethyl)amine. XLogP3-AA = 2.5. View Source
• [3] PubChem. PubChem Compound Summary for CID 43200618. Rotatable Bond Count = 4; contains cyclohexene double bond. View Source
• [4] Álvarez-Pérez, M., Marco-Contelles, J. A simple and efficient synthesis of N-substituted cyclohex-3-enamines. Synthesis, 2009, 3649-3653. View Source